2-Methylpentane
2-Methylpentane
2-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 2-Methylpentane is a potentially toxic compound.
2-Methylpentane is an alkane.
Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent.
2-Methylpentane is an alkane.
Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent.
Brand Name:
Vulcanchem
CAS No.:
107-83-5
VCID:
VC0089812
InChI:
InChI=1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3
SMILES:
CCCC(C)C
Molecular Formula:
C6H14
CH3CH(CH3)(CH2)2CH3
C6H14
CH3CH(CH3)(CH2)2CH3
C6H14
Molecular Weight:
86.18 g/mol
2-Methylpentane
CAS No.: 107-83-5
Main Products
VCID: VC0089812
Molecular Formula: C6H14
CH3CH(CH3)(CH2)2CH3
C6H14
Molecular Weight: 86.18 g/mol
CAS No. | 107-83-5 |
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Product Name | 2-Methylpentane |
Molecular Formula | C6H14 CH3CH(CH3)(CH2)2CH3 C6H14 |
Molecular Weight | 86.18 g/mol |
IUPAC Name | 2-methylpentane |
Standard InChI | InChI=1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3 |
Standard InChIKey | AFABGHUZZDYHJO-UHFFFAOYSA-N |
SMILES | CCCC(C)C |
Canonical SMILES | CCCC(C)C |
Boiling Point | 140.5 °F at 760 mm Hg (USCG, 1999) 60.2 °C 60.21 °C 60 °C 122-145°F |
Colorform | Colorless liquid Liquid or oil |
Density | 0.653 at 68 °F (USCG, 1999) 0.6550 g/cu cm at 25 °C Relative density (water = 1): 0.65 0.65-0.66 |
Flash Point | -20 °F (USCG, 1999) <20 °F (<-7 °C) (Closed cup) -32 °C c.c. -54 to 19°F |
Melting Point | -244.6 °F (USCG, 1999) -153.6 °C -153 °C -245 to -148°F |
Physical Description | Watery liquid with a gasoline-like odor, Floats on water. Produces an irritating vapor. (USCG, 1999) Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Clear liquids with mild, gasoline-like odors. |
Description | 2-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 2-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 2-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 2-Methylpentane is a potentially toxic compound. 2-Methylpentane is an alkane. Methyl pentane appears as colorless liquid. Isomers (2-methyl, 3-methyl) are possible and present in technical mixtures or singly for research purposes. Used in organic synthesis and as a solvent. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 1.72e-04 M In water, 14 mg/L Soluble in ethanol, diethyl ether; miscible in acetone, benzene, chloroform Solubility in water: none |
Synonyms | 2-methylpentane |
Vapor Density | 3.00 (Air = 1) Relative vapor density (air = 1): 3.0 |
Vapor Pressure | 310.2 mm Hg (USCG, 1999) 211.01 mmHg 211 mm Hg at 25 °C Vapor pressure, kPa at 20 °C: 23 310.2 mmHg |
PubChem Compound | 7892 |
Last Modified | Nov 11 2021 |
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